tert-butyl N-tert-butyl-N-(2-hydroxyethyl)carbamate

• Molecular Formula: C11H23NO3
• Molecular Weight: 217.31 g/mol
• IUPAC Name: tert-butyl N-tert-butyl-N-(2-hydroxyethyl)carbamate
• InChI: InChI=1S/C11H23NO3/c1-10(2,3)12(7-8-13)9(14)15-11(4,5)6/h13H,7-8H2,1-6H3
• InChI Key: CZUFFMBAWKKWJG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N(CCO)C(=O)OC(C)(C)C

Description

It is commonly used in organic synthesis as a protecting group for amines due to its stability and ease of removal under mild conditions .

Preparation Methods

Synthetic Routes and Reaction Conditions

tert-butyl N-tert-butyl-N-(2-hydroxyethyl)carbamate can be synthesized by reacting di-tert-butyl dicarbonate with ethanolamine. The reaction typically occurs under basic conditions, often using sodium hydroxide or another base to facilitate the reaction . The process involves the formation of a carbamate linkage between the tert-butoxycarbonyl group and the ethanolamine.

Industrial Production Methods

In industrial settings, the synthesis of this compound follows similar principles but on a larger scale. The reaction is carried out in large reactors with controlled temperature and pressure to ensure high yield and purity. The product is then purified through distillation or recrystallization .

Chemical Reactions Analysis

Types of Reactions

tert-butyl N-tert-butyl-N-(2-hydroxyethyl)carbamate undergoes various chemical reactions, including:

Substitution Reactions: It reacts with nucleophiles to form substituted products.

Deprotection Reactions: The tert-butoxycarbonyl group can be removed under acidic conditions, such as with trifluoroacetic acid or hydrochloric acid in methanol.

Common Reagents and Conditions

Nucleophiles: Alcohols, amines, and hydroxylamines are common nucleophiles that react with this compound.

Acids: Trifluoroacetic acid, hydrochloric acid, and sulfuric acid are used for deprotection reactions.

Major Products Formed

Substituted Carbamates: Formed through nucleophilic substitution reactions.

Free Amines: Obtained after deprotection of the tert-butoxycarbonyl group.

Scientific Research Applications

tert-butyl N-tert-butyl-N-(2-hydroxyethyl)carbamate is widely used in scientific research, particularly in:

Chemistry: As a protecting group for amines in organic synthesis.

Biology: In the synthesis of peptides and proteins, where it protects amino groups during chain elongation.

Medicine: In the development of pharmaceuticals, where it is used to protect functional groups during drug synthesis.

Industry: Employed in the production of various chemicals and intermediates.

Mechanism of Action

The primary mechanism of action for tert-butyl N-tert-butyl-N-(2-hydroxyethyl)carbamate involves the protection of amine groups. The tert-butoxycarbonyl group forms a stable carbamate linkage with the amine, preventing it from participating in unwanted side reactions. This protection is crucial during multi-step synthesis processes, where selective reactions are necessary .

Comparison with Similar Compounds

Similar Compounds

N-tert-butoxycarbonylsulfamoyl chloride: Another protecting group used in organic synthesis.

N-tert-butoxycarbonylimidazole: Used for similar purposes in protecting amines.

N-tert-butoxycarbonyl-N’-methylethylenediamine: A related compound with similar protective properties.

Uniqueness

tert-butyl N-tert-butyl-N-(2-hydroxyethyl)carbamate is unique due to its dual functionality, providing both protection and reactivity. Its stability under various conditions and ease of removal make it a preferred choice in many synthetic applications .